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Introduction

Acid Blue 260, an anthraquinone dye, finds significant application in the textile industry for
dyeing and printing protein fibers such as wool, silk, and polyamide (nylon), as well as leather.
[1][2] Its properties, including good water solubility, vibrant blue hue, and moderate fastness,
make it a subject of interest in textile research.[1][3] Key research areas involving Acid Blue
260 include optimizing dyeing processes for enhanced efficiency and fastness, as well as
developing effective wastewater treatment methods to mitigate its environmental impact. This
document provides detailed application notes and experimental protocols for the use of Acid
Blue 260 in textile research.

Applications in Textile Research
The primary applications of Acid Blue 260 in textile research are:

o Textile Dyeing: Investigating the dyeing kinetics, thermodynamics, and fastness properties
on various textile substrates.

o Wastewater Treatment: Studying the degradation and removal of the dye from textile
effluents using various physical, chemical, and biological methods.

e Analytical Method Development: Establishing and validating analytical techniques for the
guantification of Acid Blue 260 in different matrices.
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Data Presentation

ble 1: Physicachemical ies of Acid Blue 26C

Property Value Reference
C.I. Name Acid Blue 260 [4]
CAS Number 62168-86-9 [4]
Molecular Formula C26H23CIN3NaOsS [4]
Molecular Weight 563.99 g/mol [4]
Solubility in Water 70 g/L (at 90 °C) [2]
Molecular Structure Anthraquinone [4]

Table 2: Colorfastness of Acid Blue 260 on Wool and
Nylon

Light . . Perspiratio Perspiratio
) Soaping Soaping
Fiber Fastness . ) n Fastness n Fastness
(Fading) (Stain) . .
(1ISO) (Fading) (Stain)
Wool 6 2 2-3 4-5 4-5
Nylon 5-7 4-5 2-3 4-5 3-4

Source: Adapted from various supplier technical data.[1]

Table 3: Performance of Adsorbents for Acid Blue 260

Removal from Aqueous Solutions

Adsorption
Adsorbent . Temperature (K) Reference
Capacity (mg/g)

Multi-walled Carbon

33.34 298 [5]
Nanotubes (MWCNTS)

Experimental Protocols
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Protocol 1: Exhaust Dyeing of Nylon Fabric with Acid
Blue 260

This protocol describes a standard laboratory procedure for dyeing nylon fabric with Acid Blue
260 to study dye uptake and fastness properties.

Materials:

Nylon 6 fabric

e Acid Blue 260 dye

e Acetic acid (CHsCOOH)

¢ Sodium acetate (CHsCOONa)

o Glauber's salt (Na2S0a4)

» Non-ionic wetting agent

¢ Distilled water

o Laboratory dyeing machine (e.g., Mathis Labomat)

Spectrophotometer

Procedure:

e Preparation of Dyebath:

o Calculate the required amount of Acid Blue 260 dye based on the weight of the fabric
(e.g., 2% on weight of fabric, o.w.f.).

o Prepare a stock solution of the dye by dissolving it in distilled water.

o Prepare a buffer solution of pH 5 using acetic acid and sodium acetate.
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o The dyebath should contain the dye solution, buffer, Glauber's salt (10 g/L) as a leveling
agent, and a non-ionic wetting agent (1 g/L).

o Maintain a liquor ratio (fabric weight to dye bath volume) of 1:20.

e Dyeing Process:

[e]

Introduce the pre-wetted nylon fabric into the dyebath at 40 °C.

o

Raise the temperature to 100 °C at a rate of 2 °C/min.

[¢]

Maintain the temperature at 100 °C for 60 minutes.

[¢]

Cool the dyebath to 60 °C at a rate of 3 °C/min.

[e]

Remove the dyed fabric from the bath.

o After-treatment:

[¢]

Rinse the dyed fabric thoroughly with cold water.

[e]

Perform a reduction clearing treatment with a solution containing 2 g/L sodium hydrosulfite
and 2 g/L sodium carbonate at 60 °C for 15 minutes to remove unfixed dye.

[¢]

Rinse the fabric again with cold water and then hot water.

[e]

Dry the fabric in the air.

e Analysis:

o Measure the absorbance of the initial and final dyebath solutions using a
spectrophotometer at the maximum wavelength of Acid Blue 260 to determine dye
exhaustion.

o Evaluate the colorfastness to washing, rubbing, and light according to standard methods
(e.g., ISO 105 series).[6][7][8][9][10]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1343615?utm_src=pdf-body
https://blog.qima.com/textile/colorfastness-test-methods-for-textiles-guide
https://www.jamesdunloptextiles.com/journal/tips-how-to/textile-testing-colourfastness
https://www.intouch-quality.com/blog/5-color-fastness-tests-to-prevent-textile-fading-and-staining
https://www.utstesters.com/blog/common-testing-standards-for-dye-fastness-of-textiles_b213
https://textilelearner.net/color-fastness-to-light/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 2: Photocatalytic Degradation of Acid Blue 260
using TiO2
This protocol outlines a procedure for studying the photocatalytic degradation of Acid Blue 260

in an aqueous solution using titanium dioxide (TiO2) as a photocatalyst. This protocol is
adapted from general procedures for the degradation of other textile dyes.[11][12][13][14][15]

Materials:

Acid Blue 260

 Titanium dioxide (P25)
e Photoreactor with a UV lamp (e.g., mercury lamp)
e Magnetic stirrer
e pH meter
e Spectrophotometer
» Total Organic Carbon (TOC) analyzer
Procedure:
¢ Reaction Setup:
o Prepare a stock solution of Acid Blue 260 (e.g., 100 mg/L) in distilled water.

o In a typical experiment, add a specific amount of TiOz catalyst (e.g., 1 g/L) to a known
volume of the dye solution in the photoreactor.

o Adjust the pH of the suspension to a desired value (e.g., pH 4) using dilute HCI or NaOH.
» Adsorption-Desorption Equilibrium:

o Stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption
equilibrium between the dye and the catalyst surface.
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e Photocatalytic Reaction:
o Turn on the UV lamp to initiate the photocatalytic reaction.

o Withdraw aliquots of the suspension at regular time intervals (e.g., 0, 15, 30, 60, 90, 120
minutes).

e Sample Analysis:

[e]

Separate the TiO2 catalyst from the withdrawn samples by centrifugation or filtration
through a 0.45 pm syringe filter.

o Measure the absorbance of the supernatant at the maximum wavelength of Acid Blue
260 using a spectrophotometer to determine the dye concentration.

o Calculate the degradation efficiency using the formula: Degradation (%) = [(Co - Ct) / Co] *
100 where Cao is the initial concentration and Ct is the concentration at time t.

o Measure the Total Organic Carbon (TOC) of the initial and final samples to assess the
extent of mineralization.

Visualizations

Post-Treatment & Analysis
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Fig. 1: Experimental workflow for dyeing nylon with Acid Blue 260.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1343615?utm_src=pdf-body
https://www.benchchem.com/product/b1343615?utm_src=pdf-body
https://www.benchchem.com/product/b1343615?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

f Photocatalytic Degradation h
TiO2 + UV light
Aromatic Intermediates
urther Oxidation
COz2 + H20 + Mineral Acids
- /

Click to download full resolution via product page

Fig. 2: Simplified signaling pathway of photocatalytic degradation.
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Sample Analysis
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Fig. 3: Logical relationship for the analysis of dyed fabric.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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